Cas no 1049762-09-5 (6-Bromo-4-ethyl-1,3-benzothiazol-2-amine Hydrochloride)

• Product Name: 6-Bromo-4-ethyl-1,3-benzothiazol-2-amine Hydrochloride
• CAS No: 1049762-09-5
• MF: C₉H₁₀BrClN₂S
• MW: 293.611098766327
• MDL: MFCD04966794
• CID: 3038281
• PubChem ID: 16495420
• Update Time: 2025-09-20

6-Bromo-4-ethyl-1,3-benzothiazol-2-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-ethyl-1,3-benzothiazol-2-amine, HCl
• 6-BROMO-4-ETHYL-1,3-BENZOTHIAZOL-2-AMINE HYDROCHLORIDE
• 6-bromo-4-ethyl-1,3-benzothiazol-2-amine;hydrochloride
• EN300-194582
• AKOS001476409
• 1049762-09-5
• 6-Bromo-4-ethyl-1,3-benzothiazol-2-amine Hydrochloride

• MDL： MFCD04966794
• Inchi： 1S/C9H9BrN2S.ClH/c1-2-5-3-6(10)4-7-8(5)12-9(11)13-7;/h3-4H,2H2,1H3,(H2,11,12);1H
• InChI Key： YFIPGHMRWNVGOF-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C(=C1)CC)N=C(N)S2.Cl

Computed Properties

• Exact Mass: 291.94366Da
• Monoisotopic Mass: 291.94366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų